Cas no 1137-13-9 (2,4-Pyrimidinediamine,N2,N2,N4,N4-tetramethyl-5-nitro-)

• Product Name: 2,4-Pyrimidinediamine,N2,N2,N4,N4-tetramethyl-5-nitro-
• CAS No: 1137-13-9
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 140174
• PubChem ID: 229084
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,N2,N2,N4,N4-tetramethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,N2,N2,N4,N4-tetramethyl-5-nitro-
• N2,N2,N4,N4-tetramethyl-5-nitropyrimidine-2,4-diamine
• NSC-22487
• DTXSID40921164
• N~2~,N~2~,N~4~,N~4~-Tetramethyl-5-nitropyrimidine-2,4-diamine
• NSC22487
• 1137-13-9

• Inchi： 1S/C8H13N5O2/c1-11(2)7-6(13(14)15)5-9-8(10-7)12(3)4/h5H,1-4H3
• InChI Key： WHTLEFOMOMTSES-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(N=C1N(C)C)N(C)C)=O

Computed Properties

• Exact Mass: 211.10709
• Monoisotopic Mass: 211.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 356.8°C at 760 mmHg
• Flash Point: 169.6°C
• Refractive Index: 1.621
• PSA: 75.4